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Compound of Interest

1-Methyl-3-nitro-5-
Compound Name:
propoxybenzene

cat. No.: B8026121

Disclaimer: No specific Safety Data Sheet (SDS) or comprehensive toxicological data for 1-
Methyl-3-nitro-5-propoxybenzene could be located. This guide is a synthesis of information
on structurally similar compounds and the general hazards associated with nitroaromatic
compounds. All recommendations should be used as a preliminary guide only. A substance-
specific risk assessment must be conducted by qualified personnel before handling this
chemical.

This technical guide provides an in-depth overview of the anticipated safety and handling
guidelines for 1-Methyl-3-nitro-5-propoxybenzene, intended for researchers, scientists, and
professionals in drug development. Due to the absence of specific data, this document infers
potential hazards and safety measures from the known properties of its core functional groups
(nitrobenzene, alkoxybenzene, and toluene derivatives) and data from structural analogs.

Anticipated Hazard Profile

1-Methyl-3-nitro-5-propoxybenzene belongs to the class of nitroaromatic compounds, which
are generally considered to be of toxicological concern.[1][2][3] The presence of the nitro group
on the benzene ring is the primary driver of its potential toxicity. Many nitroaromatic compounds
are known to be toxic, mutagenic, and in some cases, carcinogenic.[2][4]

Key concerns include:
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Toxicity: Nitroaromatic compounds can be toxic if swallowed, in contact with skin, or if

inhaled.[5] They can be absorbed through the skin.[6] A primary toxic effect of many aromatic
nitro compounds is the induction of methemoglobinemia, a condition where the blood's ability
to carry oxygen is reduced, leading to symptoms like headache, dizziness, cyanosis (blueish

skin), and in severe cases, collapse and death.[7]

e Organ Damage: Prolonged or repeated exposure to related compounds can cause damage
to organs, particularly the blood, liver, and kidneys.[5][8]

o Carcinogenicity and Mutagenicity: Several nitroaromatic compounds are suspected or
confirmed carcinogens and mutagens.[1][2][4] The metabolic reduction of the nitro group can
lead to reactive intermediates that can interact with DNA.

» Skin and Eye Irritation: Direct contact may cause skin and eye irritation. Some related
compounds are known sensitizers.

» Reactivity: Nitroaromatic compounds can be reactive and may decompose violently at high
temperatures or when mixed with certain other chemicals.[9] They can react violently with
strong oxidizing agents, strong bases, and reducing agents.

Physical and Chemical Properties of Structural
Analogs

Quantitative data for 1-Methyl-3-nitro-5-propoxybenzene is not available. The following
tables summarize the properties of two structural analogs: 5-Nitro-m-xylene (1,3-dimethyl-5-
nitrobenzene) and 1-Nitro-3-propoxybenzene.

Table 1: Physical and Chemical Properties of 5-Nitro-m-xylene
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Property Value Reference
CAS Number 99-12-7 [8]
Molecular Formula CsHsNO2 [5]
Molecular Weight 151.16 g/mol [5]
Appearance Yellow-orange solid [8]
Melting Point 70 - 74 °C (158 - 165.2 °F) [8]
Boiing Point 273 °C (523.4 °F) @ 739 5]
mmHg
Odor Odorless [8]

Table 2: Physical and Chemical Properties of 1-Nitro-3-propoxybenzene

Property Value Reference
CAS Number 70599-87-0 [10]
Molecular Formula CoH11NOs3 [10]
Molecular Weight 181.19 g/mol [10]
XLogP3 3.1 [10]
Exact Mass 181.07389321 Da [10]

Safe Handling and Storage

Given the anticipated hazards, stringent safety protocols should be implemented when
handling 1-Methyl-3-nitro-5-propoxybenzene.

Engineering Controls

o Ventilation: All handling should be conducted in a well-ventilated area, preferably within a
certified chemical fume hood.
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o Enclosed Systems: For larger quantities or repeated operations, the use of a totally enclosed
system is recommended to minimize exposure.

o Safety Equipment: A safety shower and eye wash station must be readily accessible in the
immediate work area.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are mandatory.

» Skin Protection: A lab coat and appropriate chemical-resistant gloves (e.g., Viton, Butyl
Rubber) are required.[7] All protective clothing should be inspected before use and removed
before leaving the work area.

o Respiratory Protection: If there is a risk of inhaling dust or vapors, a NIOSH-approved
respirator with appropriate cartridges for organic vapors and particulates should be used.

Storage

o Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.

e Incompatibilities: Keep away from heat, open flames, and sources of ignition.[6] Store
separately from strong oxidizing agents, strong bases, acids, and reducing agents.

e Security: The storage area should be secure and accessible only to authorized personnel.
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General Safe Handling Workflow for Hazardous Chemicals
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Caption: A workflow for safely handling hazardous chemicals.
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First-Aid Measures

In case of exposure, immediate action is critical.

 Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, provide oxygen. Seek immediate medical attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes while removing contaminated clothing and shoes. Seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Fire-Fighting and Reactivity

» Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical powder, or
appropriate foam.

o Fire Hazards: The substance may be combustible.[6] Upon heating, it may decompose to
produce toxic fumes, including nitrogen oxides (NOx) and carbon monoxide (CO).[11]
Containers may explode when heated.[7][11]

» Reactivity Hazards: As a nitroaromatic compound, it is incompatible with strong oxidizing
agents, strong bases, and reducing agents. Mixing with these substances could lead to a
vigorous or explosive reaction. Contamination with impurities can lower the thermal stability
of nitro compounds.[9]
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Anticipated Chemical Incompatibility
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Caption: Potential incompatibilities of the target compound.

Disposal Considerations

Waste Disposal: This material should be considered a hazardous waste. Disposal must be in
accordance with all applicable federal, state, and local environmental regulations.

Method: It is recommended to dissolve or mix the material with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber. Do not empty
into drains.

Experimental Protocols

No experimental protocols specifically detailing the synthesis, handling, or analysis of 1-

Methyl-3-nitro-5-propoxybenzene were found during the literature search. Researchers

planning to work with this compound must develop their own detailed and validated protocols

with a strong emphasis on safety and hazard mitigation, based on the principles outlined in this

guide and relevant chemical safety literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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